Cas no 91999-04-1 (2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol)

• Product Name: 2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol
• CAS No: 91999-04-1
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 2814534
• PubChem ID: 71328684
• Update Time: 2025-04-21

2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID40757607
• 91999-04-1
• 2-(Hydroxymethyl)-7-phenyl-1,4-dioxaspiro[4.5]decan-7-ol

• Inchi： 1S/C15H20O4/c16-9-13-10-18-15(19-13)8-4-7-14(17,11-15)12-5-2-1-3-6-12/h1-3,5-6,13,16-17H,4,7-11H2
• InChI Key： RWRIZBKEJINTMY-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCCC(C1C=CC=CC=1)(C2)O

Computed Properties

• Exact Mass: 264.13615911Da
• Monoisotopic Mass: 264.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9Ų